Cas no 885520-39-8 (6-amino-1h-indol-4-ol)

• Product Name: 6-amino-1h-indol-4-ol
• CAS No: 885520-39-8
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD07781546
• CID: 1925700
• PubChem ID: 24728163
• Update Time: 2025-10-31

6-amino-1h-indol-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-amino-1h-indol-4-ol
• 1H-Indol-4-ol, 6-aMino-
• 6-Amino-4-hydroxyindole
• AKOS006284430
• SB14881
• DB-077951
• 885520-39-8
• DTXSID00646225

• MDL： MFCD07781546
• Inchi： 1S/C8H8N2O/c9-5-3-7-6(1-2-10-7)8(11)4-5/h1-4,10-11H,9H2
• InChI Key： QCQWXAVDEPECFJ-UHFFFAOYSA-N
• SMILES： OC1=CC(=CC2=C1C=CN2)N

Computed Properties

• Exact Mass: 148.063662883Da
• Monoisotopic Mass: 148.063662883Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Hydroxyindoles

Additional information on 6-amino-1h-indol-4-ol

6-Aminoindan-4-ol (CAS No. 885520-39-8): A Comprehensive Overview

6-Aminoindan-4-ol, also known as 6-aminoindan-4-ol and designated by the CAS registry number 885520-39-8, is a structurally unique organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of indole derivatives, which are widely studied due to their diverse biological activities and structural versatility. The molecule features an indole ring system with an amino group (-NH₂) at the 6-position and a hydroxyl group (-OH) at the 4-position, making it a valuable substrate for further functionalization and exploration in medicinal chemistry.

The synthesis of 6-aminoindan-4-ol has been achieved through various methodologies, including multi-component reactions, catalytic asymmetric synthesis, and bio-inspired processes. Recent advancements in catalytic systems have enabled the efficient construction of this compound with high enantioselectivity, which is crucial for its application in chiral drug discovery. For instance, researchers have employed transition metal catalysts, such as palladium and rhodium complexes, to achieve selective syntheses of this compound under mild conditions. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis process.

6-Aminoindan-4-ol has demonstrated remarkable biological activity in recent studies. It has been identified as a potent inhibitor of several key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate these enzymes suggests its potential as a lead molecule for developing therapeutic agents targeting these conditions. Furthermore, preclinical studies have highlighted its anti-inflammatory and antioxidant properties, which could be exploited in the development of anti-cancer drugs.

The structural features of 6-aminoindan-4-ol, particularly the amino and hydroxyl groups, make it an excellent candidate for further functionalization. Chemists have explored various substitution reactions to append bioisosteric groups or enhance pharmacokinetic properties. For example, the introduction of electron-withdrawing groups at specific positions has been shown to improve the compound's solubility and bioavailability. These modifications are critical for translating laboratory findings into clinically relevant compounds.

In terms of applications, 6-aminoindan-4-ol has found utility in both academic research and industrial settings. Its use as a building block in medicinal chemistry has facilitated the creation of novel drug candidates with improved efficacy and reduced toxicity. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been explored, further underscoring its versatility in organic synthesis.

The future outlook for 6-aminoindan-4-ol is promising, with ongoing research focusing on its therapeutic potential and synthetic optimization. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical applications. Moreover, advancements in computational chemistry are enabling researchers to predict the compound's behavior in complex biological systems, thereby streamlining its development process.

In conclusion, 6-aminoindan-4-ol (CAS No. 885520-39-8) stands as a testament to the ingenuity of modern chemical research. Its unique structure, coupled with its diverse biological activities and synthetic flexibility, positions it as a key player in the development of innovative therapeutic agents. As research continues to uncover new dimensions of this compound's potential, it is poised to make significant contributions to the field of medicinal chemistry and beyond.